Cas no 321142-95-4 (2-(3,5-Dimethyl-4-nitro-pyrazol-1-yl)-acetamide)
321142-95-4 structure
Product Name:2-(3,5-Dimethyl-4-nitro-pyrazol-1-yl)-acetamide
CAS No:321142-95-4
MF:C7H10N4O3
MW:198.179300785065
CID:3054224
PubChem ID:749620
Update Time:2025-04-21
2-(3,5-Dimethyl-4-nitro-pyrazol-1-yl)-acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,5-Dimethyl-4-nitro-pyrazol-1-yl)-acetamide
- 2-(3,5-dimethyl-4-nitropyrazol-1-yl)acetamide
- SCHEMBL1520529
- 2-{4-nitro-3,5-dimethyl-1H-pyrazol-1-yl}acetamide
- Z15584874
- AKOS000561057
- SR-01000408938-1
- CCG-104852
- Oprea1_598095
- AG-690/36159041
- 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetamide
- UPCMLD0ENAT5661220:001
- Oprea1_108918
- SR-01000408938
- 321142-95-4
- CS-0282510
- STK334852
-
- Inchi: 1S/C7H10N4O3/c1-4-7(11(13)14)5(2)10(9-4)3-6(8)12/h3H2,1-2H3,(H2,8,12)
- InChI Key: ZMYXDYPCIBBWCI-UHFFFAOYSA-N
- SMILES: O=C(CN1C(C)=C(C(C)=N1)[N+](=O)[O-])N
Computed Properties
- Exact Mass: 198.07529019Da
- Monoisotopic Mass: 198.07529019Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 107Ų
2-(3,5-Dimethyl-4-nitro-pyrazol-1-yl)-acetamide Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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